N-[5-(Oxan-4-yl)-1,3-thiazol-2-yl]-3-(prop-2-enoylamino)propanamide

• IUPAC Name: N-[5-(oxan-4-yl)-1,3-thiazol-2-yl]-3-(prop-2-enoylamino)propanamide
• InChI: InChI=1S/C14H19N3O3S/c1-2-12(18)15-6-3-13(19)17-14-16-9-11(21-14)10-4-7-20-8-5-10/h2,9-10H,1,3-8H2,(H,15,18)(H,16,17,19)
• InChI Key: OLSYHMHQXIIYAS-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCC(=O)NC1=NC=C(S1)C2CCOCC2
• Molecular Formula: C14H19N3O3S
• Molecular Weight: 309.39 g/mol

Description

N-[5-(Oxan-4-yl)-1,3-thiazol-2-yl]-3-(prop-2-enoylamino)propanamide is a chemical compound that has attracted significant attention in scientific research due to its unique properties. The compound is synthesized using a specific method that involves several steps.

Mechanism of Action

The mechanism of action of N-[5-(Oxan-4-yl)-1,3-thiazol-2-yl]-3-(prop-2-enoylamino)propanamide is not fully understood. However, studies have shown that the compound acts as an inhibitor of certain enzymes such as protein kinases and proteases. The inhibition of these enzymes leads to the modulation of various cellular processes, which can result in the treatment of diseases.
Biochemical and Physiological Effects:
N-[5-(Oxan-4-yl)-1,3-thiazol-2-yl]-3-(prop-2-enoylamino)propanamide has been shown to have several biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis. The compound has also been shown to reduce inflammation and oxidative stress in various animal models. Additionally, the compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[5-(Oxan-4-yl)-1,3-thiazol-2-yl]-3-(prop-2-enoylamino)propanamide in lab experiments is its high potency. The compound has been shown to be effective at low concentrations, which can reduce the cost of experiments. Additionally, the compound has a good safety profile, which makes it suitable for use in animal models. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to work with in aqueous solutions.

Future Directions

There are several future directions for the research on N-[5-(Oxan-4-yl)-1,3-thiazol-2-yl]-3-(prop-2-enoylamino)propanamide. One of the directions is the development of new drugs based on this compound. The compound has shown potential as a drug candidate for various diseases, and further research can lead to the development of new drugs. Another direction is the exploration of the mechanism of action of the compound. Understanding the mechanism of action can lead to the development of more effective drugs. Additionally, further research can be conducted to explore the potential of the compound in other scientific research applications, such as imaging agents and biosensors.
In conclusion, N-[5-(Oxan-4-yl)-1,3-thiazol-2-yl]-3-(prop-2-enoylamino)propanamide is a unique chemical compound that has attracted significant attention in scientific research. The compound has several potential applications, including the development of new drugs and imaging agents. The compound's mechanism of action is not fully understood, but it has been shown to have several biochemical and physiological effects. While the compound has several advantages for lab experiments, it also has limitations, such as low solubility in water. There are several future directions for research on this compound, including the development of new drugs and the exploration of its mechanism of action.

Synthesis Methods

The synthesis of N-[5-(Oxan-4-yl)-1,3-thiazol-2-yl]-3-(prop-2-enoylamino)propanamide involves the reaction of 2-amino-5-(oxan-4-yl)thiazole with 3-acrylamidopropionyl chloride. The reaction is carried out in the presence of a base such as triethylamine in an organic solvent such as dichloromethane. The resulting product is purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-[5-(Oxan-4-yl)-1,3-thiazol-2-yl]-3-(prop-2-enoylamino)propanamide has been used in various scientific research applications. One of the significant applications of this compound is in the development of new drugs. The compound has been shown to have potential as a drug candidate for the treatment of various diseases such as cancer, diabetes, and inflammation. The compound has also been used in the development of new imaging agents for the diagnosis of diseases.